Isopropyl 6-bromo-5-(2-(tert-butoxy)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: propan-2-yl 6-bromo-2-methyl-5-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethoxy]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H23BrO6/c1-10(2)24-18(22)17-11(3)25-14-8-13(20)15(7-12(14)17)23-9-16(21)26-19(4,5)6/h7-8,10H,9H2,1-6H3
• InChI Key: XVFDTMUWVJHSRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2O1)Br)OCC(=O)OC(C)(C)C)C(=O)OC(C)C
• Molecular Formula: C19H23BrO6
• Molecular Weight: 427.3 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its key structural features.

Synthesis Analysis

This involves understanding the methods used to synthesize the compound. It includes the starting materials, reagents, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves analyzing the molecular structure of the compound. It includes understanding the arrangement of atoms, the types of bonds between the atoms, and the compound’s stereochemistry.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reagents and conditions needed for the reactions, the mechanism of the reactions, and the products formed.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, stability, reactivity, etc.

Scientific Research Applications

• Tert-butoxycarbonylation Reagent The process occurs under mild conditions, yielding high product quantities, making it valuable in organic synthesis.
• Novel Annulation for Heterocycle Synthesis These heterocycles are crucial for synthesizing medicinally important compounds like berberine and erythrina alkaloids.
• Cascade Recyclization This reaction demonstrates the compound’s versatility in creating complex molecular structures.
• Tetrahydroisoquinoline Synthesis Tetrahydroisoquinoline is prevalent in many bioactive compounds.
• Chemoselective Tert-butoxycarbonylation This utility fine-tunes the synthesis of complex molecules.

Other Potential Applications

• Additionally, it might play a role in the development of GLP-1R modulators for treating GLP-1R-mediated diseases.

Mechanism of Action

This is typically used in the context of bioactive compounds and involves understanding how the compound interacts with biological systems.